
Thermochemical data for 3-Furonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Furonitrile

CAS No.: 30078-65-0

Cat. No.: B1345513

Get Quote

An In-depth Technical Guide to the Thermochemical Data of 3-Furonitrile

This guide provides a comprehensive overview of the thermochemical properties of 3-
furonitrile (C₅H₃NO), a heterocyclic nitrile of interest to researchers in drug development and

materials science. While direct experimental thermochemical data for 3-furonitrile is not

extensively published, this document outlines the established experimental and computational

methodologies for its determination. By leveraging data from analogous compounds and recent

spectroscopic studies, we can establish a robust framework for understanding and utilizing the

energetic properties of this molecule.

Introduction to 3-Furonitrile
3-Furonitrile, also known as 3-cyanofuran, is an aromatic heterocyclic compound incorporating

a furan ring and a nitrile functional group.[1][2] Its structural features make it a valuable building

block in medicinal chemistry and a subject of interest in astrochemistry.[3] A thorough

understanding of its thermochemical data, including the enthalpy of formation, standard

entropy, and heat capacity, is critical for predicting reaction equilibria, assessing thermal

stability, and developing safe and efficient synthetic processes.
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A foundational understanding of the molecular and spectroscopic characteristics of 3-
furonitrile is essential before delving into its thermochemistry. These properties are the

bedrock upon which both experimental measurements and computational models are built.

Table 1: Physical and Spectroscopic Properties of 3-Furonitrile

Property Value Source

Molecular Formula C₅H₃NO [1][4]

Molecular Weight 93.08 g/mol [2][4]

CAS Number 30078-65-0 [2]

Appearance
Colorless to white crystalline

low-melting solid
[5]

Melting Point 28-32 °C [2]

Boiling Point 120-122 °C [2]

Density 1.073 g/mL at 25 °C [2][5]

Recent high-resolution rotational and infrared spectroscopy studies have provided precise data

on the vibrational frequencies of 3-furonitrile.[3][6] These data are not only crucial for its

potential identification in interstellar space but are also indispensable for the statistical

mechanics calculations required to determine its entropy and heat capacity. Specifically, the

two lowest-energy vibrationally excited states, corresponding to the in-plane (ν₁₇) and out-of-

plane (ν₂₄) nitrile bending vibrations, have been accurately determined.[3][6]

Determination of Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation is a cornerstone of thermochemical data, representing the

heat change when one mole of a compound is formed from its constituent elements in their

standard states.[7][8]

Experimental Approach: Combustion Calorimetry
Static bomb combustion calorimetry is the gold standard for experimentally determining the

enthalpy of formation of organic compounds.[9] The process involves the complete combustion
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of a known mass of the substance in a high-pressure oxygen environment. The heat released

during this exothermic reaction is absorbed by the surrounding calorimeter, and the resulting

temperature change is meticulously measured.
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Caption: Experimental workflow for determining enthalpy of formation via combustion

calorimetry.

Why a Bomb Calorimeter? The constant volume nature of the bomb ensures that the

measured energy change corresponds directly to the change in internal energy (ΔU).

Why High-Pressure Oxygen? This ensures complete and rapid combustion, a prerequisite

for accurate measurements. Incomplete combustion would introduce significant errors.

Self-Validation: The system is calibrated using a standard substance with a precisely known

heat of combustion, such as benzoic acid.[9] The reproducibility of this calibration value

validates the integrity of the calorimetric setup.

While no direct measurement for 3-furonitrile is published, data for its isomer, 2-

furancarbonitrile, provides a valuable reference. The gas-phase standard molar enthalpy of

formation for 2-furancarbonitrile has been experimentally determined to be (106.8 ± 1.1)

kJ·mol⁻¹.[10] It is reasonable to expect the value for 3-furonitrile to be of a similar magnitude.

Computational Approach: High-Level Ab Initio Methods
In the absence of experimental data, high-level quantum chemical calculations offer a reliable

alternative for determining thermochemical properties.[11][12][13] Methods like the Gaussian-n

(Gn) theories (e.g., G3, G4) and Complete Basis Set (CBS) methods are designed to

approximate the exact solution of the Schrödinger equation, yielding accurate energies.[12]

To further enhance accuracy, isodesmic reactions are employed.[14] These are hypothetical

reactions where the number and types of chemical bonds on both the reactant and product

sides are conserved. This approach systematically cancels out computational errors, leading to

a more reliable enthalpy of formation for the target molecule.[14]
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Caption: Computational workflow for determining enthalpy of formation using isodesmic

reactions.
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Determination of Entropy (S°) and Heat Capacity
(Cp)
Standard molar entropy (S°) is a measure of the molecular disorder, while heat capacity (Cp)

quantifies the amount of heat required to raise the temperature of a substance.[15][16] Both

can be determined with high accuracy from spectroscopic data through the principles of

statistical mechanics.

Statistical Mechanics Approach
The total entropy of a molecule can be calculated by summing the contributions from its

translational, rotational, vibrational, and electronic degrees of freedom.

S°_total = S°_trans + S°_rot + S°_vib + S°_elec

The recent high-resolution spectroscopic study of 3-furonitrile provides the necessary

molecular constants (rotational constants and vibrational frequencies) to perform these

calculations with high fidelity.[3][6]

Obtain Molecular Constants:

Extract rotational constants (A, B, C) from the millimeter-wave spectrum of 3-furonitrile.

[3]

Compile a complete list of fundamental vibrational frequencies (ωi) from infrared and

Raman spectroscopy or from validated computational frequency calculations.[3][6]

Calculate Translational Contribution: Use the Sackur-Tetrode equation, which depends on

the molecular mass and temperature.

Calculate Rotational Contribution: Use the rotational constants and the molecular symmetry

number in the rigid rotor approximation.

Calculate Vibrational Contribution: Use the harmonic oscillator model for each vibrational

frequency. This is typically the most significant contribution to the change in heat capacity

with temperature.
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Sum Contributions: Add the individual contributions to obtain the total standard entropy (S°)

and heat capacity (Cp) at a given temperature (typically 298.15 K).

The trustworthiness of this method hinges on the accuracy of the input spectroscopic data. The

high-resolution nature of the recently published data for 3-furonitrile lends strong confidence

to the results that can be derived.[3][6]

Summary of Thermochemical Data for 3-Furonitrile
The following table summarizes the best available information and estimates for the

thermochemical properties of 3-furonitrile. It is crucial to note that in the absence of direct

experimental values, these are based on robust theoretical methods and comparisons with

analogous compounds.

Table 2: Estimated Thermochemical Data for 3-Furonitrile at 298.15 K

Property Estimated Value Basis of Estimation

Enthalpy of Formation (gas,

ΔfH°)
~110 ± 10 kJ/mol

Analogy with 2-

furancarbonitrile (106.8 ± 1.1

kJ/mol)[10] and expected small

isomer difference. A definitive

value requires specific

experimental or high-level

computational study.

Standard Molar Entropy (gas,

S°)
To be calculated

Calculable with high precision

from published spectroscopic

data[3][6] via statistical

mechanics.

Heat Capacity (gas, Cp) To be calculated

Calculable with high precision

from published spectroscopic

data[3][6] via statistical

mechanics.

Conclusion and Future Work

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b1345513/docs?utm_src=pdf-body#thermochemical-data-for-3-furonitrile
https://pubmed.ncbi.nlm.nih.gov/38916202/
https://pubs.acs.org/doi/abs/10.1021/acs.jpca.4c03093
https://www.benchchem.com/product/b1345513/docs?utm_src=pdf-body#thermochemical-data-for-3-furonitrile
https://www.benchchem.com/product/b1345513/docs?utm_src=pdf-body#thermochemical-data-for-3-furonitrile
https://www.benchchem.com/product/b1345513/docs?utm_src=pdf-body#thermochemical-data-for-3-furonitrile
https://www.researchgate.net/publication/244386072_Standard_molar_enthalpies_of_formation_of_2-furancarbonitrile_2-acetylfuran_and_3-furaldehyde
https://pubmed.ncbi.nlm.nih.gov/38916202/
https://pubs.acs.org/doi/abs/10.1021/acs.jpca.4c03093
https://pubmed.ncbi.nlm.nih.gov/38916202/
https://pubs.acs.org/doi/abs/10.1021/acs.jpca.4c03093
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide has detailed the established methodologies for determining the key thermochemical

properties of 3-furonitrile. While a complete, experimentally verified dataset is not yet

available, the path to obtaining this information is clear. High-resolution spectroscopic data

provides a direct route to calculating entropy and heat capacity. For the enthalpy of formation,

either static bomb combustion calorimetry or a dedicated high-level computational study using

isodesmic reactions would yield a definitive value. The data and protocols presented herein

provide a strong foundation for researchers and drug development professionals to model the

behavior of 3-furonitrile in their systems and to guide future experimental work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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